Cas no 29690-20-8 (4-methyl-2-(methylsulfanyl)aniline)

4-methyl-2-(methylsulfanyl)aniline structure
29690-20-8 structure
Product Name:4-methyl-2-(methylsulfanyl)aniline
CAS No:29690-20-8
MF:C8H11NS
MW:153.24464058876
MDL:MFCD20690984
CID:1440177
PubChem ID:13628167
Update Time:2025-04-20

4-methyl-2-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methyl-2-(methylthio)-
    • 2-amino-5-methylphenyl methyl sulphide
    • 4-methyl-2-(methylsulfanyl)aniline
    • 29690-20-8
    • EN300-252883
    • AKOS017529401
    • AT20827
    • 4-methyl-2-(methylthio)aniline
    • SCHEMBL9781542
    • 4-methyl-2-methylsulfanylaniline
    • 4-methyl-2-(methylthio)benzenamine
    • MDL: MFCD20690984
    • Inchi: 1S/C8H11NS/c1-6-3-4-7(9)8(5-6)10-2/h3-5H,9H2,1-2H3
    • InChI Key: CXMRZWWLRLJSSF-UHFFFAOYSA-N
    • SMILES: S(C)C1C=C(C)C=CC=1N

Computed Properties

  • Exact Mass: 153.06133
  • Monoisotopic Mass: 153.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02

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4-methyl-2-(methylsulfanyl)aniline Suppliers

Amadis Chemical Company Limited
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(CAS:29690-20-8)4-methyl-2-(methylsulfanyl)aniline
Order Number:A1012126
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:12
Price ($):424.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:29690-20-8)4-methyl-2-(methylsulfanyl)aniline
A1012126
Purity:99%
Quantity:1g
Price ($):424.0
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